Cas no 83949-75-1 (Basic Yellow 51)

• Product Name: Basic Yellow 51
• CAS No: 83949-75-1
• MF: C₂₀H₂₅N₃O₄S
• MW: 403.495203733444
• CID: 90865
• PubChem ID: 174349
• Update Time: 2025-04-18

Basic Yellow 51 Chemical and Physical Properties

Names and Identifiers

• Basic Yellow 51
• C.I. BASIC YELLOW 51
• Basic yellow 65, methyl sulfate salt
• 1,3,3-trimethyl-2-[(methylphenylhydrazono)methyl]-3h-indoliu methyl sulfate
• 3H-Indolium,1,3,3-trimethyl-2-[(methylphenylhydrazono)methyl]-,methyl sulfate
• Basic yellow 65,methyl sulfate salt
• 83949-75-1
• 1,3,3-trimethyl-2-[(methylphenylhydrazono)methyl]-3H-indolium methyl sulphate
• methyl sulfate;N-methyl-N-[(1,3,3-trimethylindol-1-ium-2-yl)methylideneamino]aniline
• NS00090819
• 3H-Indolium, 1,3,3-trimethyl-2-[(methylphenylhydrazono)methyl]-, methyl sulfate

• Inchi： 1S/C19H22N3.CH4O4S/c1-19(2)16-12-8-9-13-17(16)21(3)18(19)14-20-22(4)15-10-6-5-7-11-15;1-5-6(2,3)4/h5-14H,1-4H3;1H3,(H,2,3,4)/q+1;/p-1
• InChI Key： LPQMOFIXRVVOSF-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])OC.[N+]1(C)C2C=CC=CC=2C(C)(C)C=1C=NN(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 403.15700
• Monoisotopic Mass: 403.156577
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 548
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 93.42000
• LogP: 3.94740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles